N1-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-fluorobenzyl)oxalamide

• IUPAC Name: N-[[3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,3-oxazolidin-2-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C21H22FN3O7S/c22-15-3-1-14(2-4-15)12-23-20(26)21(27)24-13-19-25(7-8-32-19)33(28,29)16-5-6-17-18(11-16)31-10-9-30-17/h1-6,11,19H,7-10,12-13H2,(H,23,26)(H,24,27)
• InChI Key: YDNFPEFQXUVRAS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(N1S(=O)(=O)C2=CC3=C(C=C2)OCCO3)CNC(=O)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C21H22FN3O7S
• Molecular Weight: 479.5 g/mol
• CAS No.: 868982-35-8

Description

The compound “N1-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-fluorobenzyl)oxalamide” is a complex organic molecule. Unfortunately, there is limited information available on this specific compound.

Scientific Research Applications

Antibacterial Properties

Compounds with a similar structural backbone, incorporating elements such as the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl moiety, have been evaluated for their antibacterial potential. For instance, sulfonamides bearing the benzodioxane moiety have demonstrated potent antibacterial activity against various Gram-negative and Gram-positive bacterial strains, underscoring the importance of such compounds in addressing bacterial infections (Abbasi et al., 2016).

Enzyme Inhibitory Activities

The enzyme inhibitory potential of compounds featuring benzodioxane and acetamide moieties has been explored, revealing significant activity against α-glucosidase and acetylcholinesterase. These findings suggest a potential role in managing diseases related to enzyme dysfunction, such as diabetes and Alzheimer's disease (Abbasi et al., 2019).

Anticancer Agents

Research on novel compounds within this chemical family has also extended to the evaluation of their anticancer properties. Specific analogs have shown promising results in vitro against various human tumor cell lines, highlighting the potential of such compounds in the development of new anticancer therapies (Penthala et al., 2011).

B-Raf Kinase Inhibition

Further studies have identified compounds with the 2,3-dihydrobenzo[b][1,4]dioxin structure as potent inhibitors of B-Raf kinase, a critical enzyme in the progression of melanoma. This suggests a therapeutic avenue for targeted cancer treatments (Yang et al., 2012).

Future Directions

The future directions for the study of this compound could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research could be conducted to understand its safety and potential applications.